Cas no 1337039-68-5 (3-Amino-3-(3-nitrophenyl)butan-1-ol)

• Product Name: 3-Amino-3-(3-nitrophenyl)butan-1-ol
• CAS No: 1337039-68-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5564408
• PubChem ID: 165593643
• Update Time: 2025-07-19

3-Amino-3-(3-nitrophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1337039-68-5
• EN300-1628839
• 3-amino-3-(3-nitrophenyl)butan-1-ol
• 3-Amino-3-(3-nitrophenyl)butan-1-ol

• Inchi： 1S/C10H14N2O3/c1-10(11,5-6-13)8-3-2-4-9(7-8)12(14)15/h2-4,7,13H,5-6,11H2,1H3
• InChI Key： HMGDVZYITITATI-UHFFFAOYSA-N
• SMILES： OCCC(C)(C1C=CC=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-Amino-3-(3-nitrophenyl)butan-1-ol

Recent Advances in the Study of 3-Amino-3-(3-nitrophenyl)butan-1-ol (CAS: 1337039-68-5) in Chemical Biology and Pharmaceutical Research

3-Amino-3-(3-nitrophenyl)butan-1-ol (CAS: 1337039-68-5) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitroaromatic and amino-alcohol functional groups, has recently been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The compound's structural features make it a promising candidate for the synthesis of novel bioactive molecules, particularly in the context of targeting specific enzymatic pathways and receptor interactions.

Recent research has focused on the synthesis and characterization of 3-Amino-3-(3-nitrophenyl)butan-1-ol, with particular attention to its stereochemistry and its role as a chiral building block. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient asymmetric synthesis of this compound using catalytic enantioselective methods, achieving high enantiomeric excess (ee) and yield. The study highlighted the importance of this compound as a precursor for the development of chiral ligands and catalysts, which are critical in the synthesis of enantiomerically pure pharmaceuticals.

In addition to its synthetic utility, 3-Amino-3-(3-nitrophenyl)butan-1-ol has been investigated for its potential biological activities. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) explored its inhibitory effects on certain kinases involved in inflammatory pathways. The results indicated moderate to strong inhibition of key kinases, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Further molecular docking studies revealed that the nitro group and the amino-alcohol moiety play crucial roles in binding to the active sites of these kinases.

Another significant area of research involves the use of 3-Amino-3-(3-nitrophenyl)butan-1-ol in the design of prodrugs. A 2023 study in the European Journal of Pharmaceutical Sciences investigated its incorporation into prodrug systems aimed at improving the bioavailability of poorly soluble drugs. The study reported that derivatives of this compound could effectively enhance drug solubility and controlled release, making it a valuable tool in formulation science.

Despite these promising findings, challenges remain in the optimization of 3-Amino-3-(3-nitrophenyl)butan-1-ol for clinical applications. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and potential for modification make it a compelling subject for ongoing studies in chemical biology and pharmaceutical sciences.

In conclusion, 3-Amino-3-(3-nitrophenyl)butan-1-ol (CAS: 1337039-68-5) represents a multifaceted compound with significant potential in drug discovery and development. Recent advances in its synthesis, biological evaluation, and application in prodrug design underscore its importance in the field. Continued research efforts are expected to further elucidate its mechanisms of action and expand its utility in therapeutic interventions.